Cas no 1021126-44-2 (3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex spirocyclic compound featuring a 1,3,8-triazaspiro[4.5]decane core with a 4-fluorobenzyl substitution at the 3-position and a propanoyl group at the 8-position. This molecule exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its spirocyclic framework, which often confers conformational rigidity and enhanced binding affinity in medicinal chemistry applications. The presence of the fluorophenyl moiety may improve metabolic stability and bioavailability, while the propanoyl group offers a handle for further derivatization. Its well-defined stereochemistry and synthetic versatility make it a valuable candidate for drug discovery and development, particularly in targeting central nervous system (CNS) or enzyme-related pathways.
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione structure
1021126-44-2 structure
Product Name:3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
CAS No:1021126-44-2
MF:C17H20FN3O3
MW:333.357407569885
CID:5818804
PubChem ID:42109436
Update Time:2025-10-30

3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • VU0632405-1
    • F5047-0114
    • 1021126-44-2
    • AKOS024493416
    • 3-(4-fluorobenzyl)-8-propionyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
    • Inchi: 1S/C17H20FN3O3/c1-2-14(22)20-9-7-17(8-10-20)15(23)21(16(24)19-17)11-12-3-5-13(18)6-4-12/h3-6H,2,7-11H2,1H3,(H,19,24)
    • InChI Key: MJOIQGSAHYJESY-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(=O)CC)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Computed Properties

  • Exact Mass: 333.14886967g/mol
  • Monoisotopic Mass: 333.14886967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.7Ų

3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5047-0114-2μmol
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2
2μmol
$85.5 2023-09-10
Life Chemicals
F5047-0114-5μmol
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2 90%+
5μl
$94.5 2023-05-21
Life Chemicals
F5047-0114-1mg
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2
1mg
$81.0 2023-09-10
Life Chemicals
F5047-0114-2mg
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2
2mg
$88.5 2023-09-10
Life Chemicals
F5047-0114-3mg
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2
3mg
$94.5 2023-09-10
Life Chemicals
F5047-0114-4mg
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2 90%+
4mg
$99.0 2023-05-21
Life Chemicals
F5047-0114-5mg
3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
1021126-44-2 90%+
5mg
$103.5 2023-05-21

Additional information on 3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, identified by the CAS number 1021126-44-2, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of triazaspiro compounds, which have garnered significant attention in recent years due to their potential applications in drug discovery and material science. The molecule's structure comprises a spiro ring system fused with a triazole moiety, making it a versatile scaffold for various chemical modifications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex architectures. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of key intermediates in its synthesis. This has paved the way for large-scale production and further exploration of its properties.

One of the most intriguing aspects of 3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is its pharmacological profile. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For example, it has demonstrated remarkable efficacy in inhibiting acetylcholinesterase (AChE), an enzyme whose overactivity is associated with Alzheimer's disease. This finding has sparked interest in its potential as a lead compound for developing novel therapeutics targeting cognitive disorders.

In addition to its enzymatic inhibitory properties, this compound also displays significant antioxidant activity. Research indicates that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This dual functionality makes it a promising candidate for applications in both pharmaceuticals and nutraceuticals. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent studies, highlighting its potential role in cancer therapy.

The structural versatility of 3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione allows for extensive chemical modifications to enhance its bioavailability and efficacy. For instance, fluorination at the phenyl ring has been shown to improve lipophilicity without compromising its pharmacological activity. Such modifications are critical for optimizing drug-like properties and overcoming challenges associated with drug delivery.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as stimuli-responsive polymers and self-healing materials. Its spirocyclic structure provides unique mechanical properties that can be tailored for specific applications. Recent research has focused on incorporating this compound into polymer networks to create materials with enhanced mechanical strength and thermal stability.

In conclusion, 3-[(4-fluorophenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021126-44-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and versatile properties make it an invaluable tool for researchers in drug discovery and materials science alike. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials engineering.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD